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Chemical Profile and Identification

4-Phenylbutanal is a significant chemical intermediate in organic synthesis and pharmaceutical

manufacturing. This versatile compound features a linear four-carbon aliphatic chain terminating in an

aldehyde group at one end and a phenyl ring at the other, creating a unique molecular structure that enables

diverse chemical transformations. The aldehyde functionality provides an electrophilic site amenable to

nucleophilic attack, while the aromatic ring offers opportunities for further substitution or acts as a

hydrophobic moiety in the design of target molecules.

CAS Registry Number: 18328-11-5 [1] [2] [3]
Molecular Formula: C₁₀H₁₂O [1] [2] [3]

Average Molecular Weight: 148.2 g/mol [1] [3] [4]
IUPAC Name: 4-Phenylbutanal [1] [2] [3]

SMILES Notation: C1=C(CCCC=O)C=CC=C1 [5] [6]

Common Synonyms and Identifiers

Table: Alternative names and identifiers for 4-Phenylbutanal

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 9 Tech Support

https://www.smolecule.com/products/s793684?utm_src=pdf-body
https://www.smolecule.com/products/s793684?utm_src=pdf-interest
https://www.smolecule.com/products/s793684?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3767506.htm
https://www.chemsrc.com/en/cas/18328-11-5_1128421.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB3767506_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3767506.htm
https://www.chemsrc.com/en/cas/18328-11-5_1128421.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB3767506_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3767506.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB3767506_EN.htm
https://www.alfa-chemistry.com/cas_18328-11-5.htm
https://www.smolecule.com/products/s793684?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3767506.htm
https://www.chemsrc.com/en/cas/18328-11-5_1128421.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB3767506_EN.htm
https://www.chemblink.com/moreProducts/more18328-11-5.htm
https://webbook.nist.gov/cgi/inchi?ID=C18328115&Mask=200
https://www.smolecule.com/products/s793684?utm_src=pdf-body
https://www.smolecule.com/products/s793684?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Identifier Type Name

Systematic
Synonyms

4-Phenylbutyraldehyde, Benzenebutanal, Benzenebutyraldehyde, γ-
Phenylbutyraldehyde [1] [3] [4]

Common Aliases Phenethyl acetaldehyde, 3-Benzyl propionaldehyde [1] [3] [7]

Registry Numbers MDL: MFCD00800383, ChemSpider: 27006 [1] [8] [7]

Physical and Chemical Properties

Understanding the physicochemical properties of 4-phenylbutanal is essential for its handling and

application in synthetic protocols. The compound exhibits characteristics typical of both aromatic

compounds and aldehydes, with moderate polarity and reactivity.

Table: Physical properties of 4-Phenylbutanal

Property Value Conditions Reference

Melting Point 45-48 °C Literature [1] [2] [3]

Boiling Point 243.3°C at 760 mmHg [2]

Boiling Point 102-103°C at 12 Torr [1] [3]

Density 0.971 g/cm³ - [2]

Density 1.002 g/cm³ at 19°C [1] [3]

Flash Point 115.9°C - [2]

Vapor Pressure 0.0323 mmHg at 25°C [2]

Refractive Index 1.504 - [2]

LogP 2.208 - [2]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3767506.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB3767506_EN.htm
https://www.alfa-chemistry.com/cas_18328-11-5.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3767506.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB3767506_EN.htm
https://en.huatengsci.com/product/4-Phenylbutanal.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3767506.htm
https://www.chemspider.com/Chemical-Structure.27006.html
https://en.huatengsci.com/product/4-Phenylbutanal.html
https://www.smolecule.com/products/s793684?utm_src=pdf-body
https://www.smolecule.com/products/s793684?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3767506.htm
https://www.chemsrc.com/en/cas/18328-11-5_1128421.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB3767506_EN.htm
https://www.chemsrc.com/en/cas/18328-11-5_1128421.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3767506.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB3767506_EN.htm
https://www.chemsrc.com/en/cas/18328-11-5_1128421.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3767506.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB3767506_EN.htm
https://www.chemsrc.com/en/cas/18328-11-5_1128421.html
https://www.chemsrc.com/en/cas/18328-11-5_1128421.html
https://www.chemsrc.com/en/cas/18328-11-5_1128421.html
https://www.chemsrc.com/en/cas/18328-11-5_1128421.html
https://www.smolecule.com/products/s793684?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Storage Recommendations: 4-Phenylbutanal should be stored under an inert atmosphere in a freezer at

temperatures below -20°C to maintain stability and prevent degradation [1] [3]. The compound is typically

supplied as a colorless to light yellow liquid, though it can solidify at lower temperatures [2] [7].

Primary Applications in Synthesis

Pharmaceutical Intermediate for Latanoprost

The most significant documented application of 4-phenylbutanal is as a key reactant in the synthesis of

latanoprost, a medication widely used to treat open-angle glaucoma and ocular hypertension by reducing

intraocular pressure [1] [3]. The compound serves as a crucial building block in the construction of the

prostaglandin analog's molecular framework.

In the synthetic pathway to latanoprost, 4-phenylbutanal participates in an organocatalyzed [3+2]

cycloaddition reaction, which efficiently establishes core structural elements of the target molecule [1] [3].

This transformation exemplifies the utility of 4-phenylbutanal in complex molecule assembly, where its

aldehyde functionality and aromatic character are simultaneously exploited to create molecular complexity.

Versatile Synthetic Building Block

Beyond its specific application in latanoprost synthesis, 4-phenylbutanal serves as a versatile intermediate

in various chemical transformations:

Nucleophilic Addition Reactions: The aldehyde group undergoes standard additions with

organometallic reagents, hydrides, and carbon nucleophiles
Carbon Chain Elongation: Serves as a starting material for the preparation of longer-chain

compounds through various extension strategies
Heterocycle Formation: Participates in the synthesis of cyclic compounds through intramolecular

reactions or cyclocondensations
Redox Chemistry: Can be selectively reduced to the corresponding alcohol or oxidized to the

carboxylic acid

Experimental Protocols
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General Handling and Storage Guidelines

Safety Considerations: 4-Phenylbutanal carries hazard statements H302 (harmful if swallowed), H315

(causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) [1].

Appropriate personal protective equipment including safety glasses, gloves, and lab coat should be worn

when handling this compound.

Storage Conditions:

Store in tightly sealed containers under an inert atmosphere (argon or nitrogen)
Maintain at temperatures below -20°C in a freezer

Keep away from oxidizing agents and strong bases
Use in well-ventilated areas or fume hoods [1] [3]

Protocol: Organocatalyzed [3+2] Cycloaddition for Prostaglandin
Synthesis

Reference: Adapted from Journal of the American Chemical Society, 108, p. 1325, 1986 [1] [3]

Objective: This protocol describes the use of 4-phenylbutanal in an organocatalyzed cycloaddition reaction

to construct the cyclopentane core of prostaglandin analogs, specifically for latanoprost synthesis.

Materials:

4-Phenylbutanal (1.0 equiv, 148.2 mg/mmol)
Nitroalkene derivative (1.2 equiv)

Organocatalyst (e.g., proline derivative, 0.2 equiv)
Anhydrous solvent (e.g., CH₂Cl₂, DMF, or toluene)

Molecular sieves (4Å)

Procedure:

Activate molecular sieves by flame-drying under vacuum

Prepare the organocatalyst solution in anhydrous solvent (0.1 M concentration)
Add 4-phenylbutanal dropwise to the catalyst solution at 0°C under inert atmosphere

Stir the mixture for 15 minutes to allow iminium ion formation
Slowly add the nitroalkene derivative dissolved in minimal anhydrous solvent

Allow the reaction mixture to warm to room temperature and monitor by TLC
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After completion (typically 4-16 hours), quench with aqueous acid (pH ~4)

Extract with ethyl acetate (3 × 15 mL)
Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate

Purify the crude product by flash chromatography

Key Parameters:

Reaction temperature: 0°C to room temperature

Reaction time: 4-16 hours
Catalyst loading: 20 mol%

Concentration: 0.1 M with respect to 4-phenylbutanal

Commercial Information and Suppliers

4-Phenylbutanal is available from multiple chemical suppliers with varying purity grades and packaging

options. The compound is generally considered a specialty chemical with corresponding pricing.

Table: Commercial availability of 4-Phenylbutanal

Supplier Purity Package Size Price Product Number

TRC Not specified 500 mg $175 P320043 [1]

American Custom Chemicals 95.00% 1 g $262.5 CHM0068915 [1]

Matrix Scientific 97% 2 g $489 087145 [1]

Rieke Metals 97% 2 g $515 8143 [1]

Matrix Scientific 97% 5 g $753 087145 [1]

Hangzhou MolCore 96% Various Inquire MC686889 [3]

Jilin Chinese Academy of Sciences 95%+ 1g-100g Inquire Not specified [3]

Additional Suppliers: Other suppliers include BOC Sciences, Career Henan Chemical Co., Jiangsu Aikon

Biopharmaceutical, and Huateng Pharma [3] [7]. The compound falls under HS Code 2912299000 for "other
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cyclic aldehydes without other oxygen function" with VAT of 17.0% and MFN tariff of 5.5% [2].

Synthetic Pathway and Strategic Applications

The following diagram illustrates the role of 4-phenylbutanal in the context of latanoprost synthesis,

highlighting its participation in key bond-forming events and the subsequent transformations that lead to the

target pharmaceutical compound.

Start: Retrosynthetic Analysis

Latanoprost
(Target API)

Cyclopentane Core
(Prostaglandin)

Disconnection

Organocatalyzed
[3+2] Cycloaddition

Key Transform

4-Phenylbutanal
(C10H12O)

Nitroalkene
Derivative

Organocatalyst
(e.g., Proline Deriv.)

Cycloadduct
(Key Intermediate)

Functional Group
Interconversions

Latanoprost API
(Purified)

Click to download full resolution via product page
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Pathway Analysis: The synthetic route begins with the identification of latanoprost as the target active

pharmaceutical ingredient (API). Retrosynthetic analysis reveals the cyclopentane core as a key structural

element, which can be formed through an organocatalyzed [3+2] cycloaddition. In this critical

transformation, 4-phenylbutanal serves as a fundamental building block, reacting with a nitroalkene

derivative under the influence of an organocatalyst (typically a proline derivative) to generate the

cycloadduct intermediate. This intermediate then undergoes a series of functional group interconversions to

yield the final purified latanoprost API.

Analytical Characterization

Successful implementation of synthetic protocols involving 4-phenylbutanal requires appropriate analytical

characterization techniques:

Mass Spectrometry: Electron ionization mass spectrum available through NIST database shows

characteristic fragmentation pattern [6]
Chromatographic Methods: TLC (Rf monitoring) and HPLC for reaction monitoring and purity

assessment
Spectroscopic Techniques:

IR spectroscopy: Characteristic aldehyde C=O stretch ~1725 cm⁻¹
¹H NMR: Distinctive aldehyde proton ~9.7 ppm, benzylic protons ~2.6-2.8 ppm

¹³C NMR: Aldehyde carbon ~200 ppm, aromatic carbons 128-140 ppm

Conclusion

4-Phenylbutanal represents a valuable intermediate in synthetic organic chemistry, with demonstrated

importance in pharmaceutical manufacturing, particularly for the synthesis of latanoprost. Its well-defined

physical properties, commercial availability, and versatile reactivity make it suitable for various applications.

The experimental protocols outlined provide researchers with practical guidance for employing this

compound in complex synthesis, while the safety considerations ensure proper handling. As synthetic

methodologies continue to advance, the utility of 4-phenylbutanal as a building block is likely to expand

into new applications in medicinal chemistry and materials science.

Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Comprehensive Application Notes and Protocols for 4-

Phenylbutanal as a Chemical Intermediate]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b793684#4-phenylbutanal-as-chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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